1-Cyclopentyl-piperazin-2-one hydrochloride
Overview
Description
1-Cyclopentyl-piperazin-2-one hydrochloride is a chemical compound with the linear formula C9H17ClN2O . It has a molecular weight of 204.7 and is a white solid . It is used in the synthesis of quinolines as a new class of imidazole-free H3 receptor antagonists .
Molecular Structure Analysis
The InChI code for 1-Cyclopentyl-piperazin-2-one hydrochloride is 1S/C9H16N2O.ClH/c12-9-7-10-5-6-11(9)8-3-1-2-4-8;/h8,10H,1-7H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
1-Cyclopentyl-piperazin-2-one hydrochloride is a white solid . Its molecular weight is 204.7 , and its linear formula is C9H17ClN2O .Scientific Research Applications
Synthesis and Evaluation of Derivatives
- A novel series of compounds related to 1-Cyclopentyl-piperazin-2-one hydrochloride were synthesized and evaluated for their antidepressant and antianxiety activities. This study highlights the potential therapeutic applications of these derivatives in mental health disorders (Kumar et al., 2017).
Crystal Structure Analysis
- The crystal and molecular structure of a compound related to 1-Cyclopentyl-piperazin-2-one hydrochloride was analyzed, providing insights into its chemical properties. This kind of analysis is crucial for understanding the potential applications of these compounds in various fields (Osa et al., 2002).
LC-MS-MS Method for Determination
- A study on the liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for the quantitation of cyclizine, a piperazine derivative, in serum. This research contributes to the understanding of the pharmacokinetics and therapeutic monitoring of piperazine derivatives (Mohammadi et al., 2005).
Analogues for Therapeutic and Diagnostic Applications
- Investigation into the analogues of a σ receptor ligand, aiming to create compounds with lower lipophilicity for potential therapeutic and diagnostic applications, including in oncology (Abate et al., 2011).
Taste Masking in Pharmaceutical Applications
- A study on taste masking techniques for Levocetrizine Di Hydrochloride, a second-generation piperazine derivative, to improve its palatability and patient compliance (Devi et al., 2015).
properties
IUPAC Name |
1-cyclopentylpiperazin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O.ClH/c12-9-7-10-5-6-11(9)8-3-1-2-4-8;/h8,10H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRCZUYWNKQREEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCNCC2=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-piperazin-2-one hydrochloride | |
CAS RN |
1185300-00-8 |
Source
|
| Record name | 2-Piperazinone, 1-cyclopentyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185300-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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